Cas no 2137832-22-3 (Sodium 2-(ethoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 2-(ethoxycarbonyl)benzene-1-sulfinate
• CAS No: 2137832-22-3
• MF: C₉H₉NaO₄S
• MW: 236.22013258934
• CID: 6049616
• PubChem ID: 165449225
• Update Time: 2025-06-08

Sodium 2-(ethoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(ethoxycarbonyl)benzene-1-sulfinate
• 2137832-22-3
• EN300-722986
• Sodium 2-(ethoxycarbonyl)benzene-1-sulfinate

• Inchi： 1S/C9H10O4S.Na/c1-2-13-9(10)7-5-3-4-6-8(7)14(11)12;/h3-6H,2H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： ZBWNZHCALCIWLX-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1C(=O)OCC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 236.01192422g/mol
• Monoisotopic Mass: 236.01192422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 2-(ethoxycarbonyl)benzene-1-sulfinate

Comprehensive Overview of Sodium 2-(ethoxycarbonyl)benzene-1-sulfinate (CAS No. 2137832-22-3): Properties, Applications, and Industry Trends

Sodium 2-(ethoxycarbonyl)benzene-1-sulfinate (CAS No. 2137832-22-3) is a specialized organic compound gaining attention in pharmaceutical and chemical synthesis due to its unique sulfinate functional group. As a sulfinate derivative, it serves as a versatile building block for constructing complex molecules, particularly in API intermediates and fine chemical production. The compound's ethoxycarbonyl group enhances its reactivity in nucleophilic substitution reactions, making it valuable for modern green chemistry applications where atom efficiency is prioritized.

Recent studies highlight the compound's role in photoredox catalysis, aligning with the industry's shift toward sustainable synthesis methods. Researchers are exploring its potential in C–S bond formation reactions, a hot topic in cross-coupling chemistry. The benzene-sulfinate moiety demonstrates exceptional stability under mild conditions, addressing frequent search queries about "air-stable sulfinating agents" and "water-soluble aryl sulfinates". These properties make it preferable to traditional thiol-based reagents in certain bioconjugation techniques.

From a commercial perspective, Sodium 2-(ethoxycarbonyl)benzene-1-sulfinate meets growing demand for high-purity synthetic intermediates, as evidenced by its increasing mentions in patent literature for drug discovery. Analytical data confirms its compatibility with flow chemistry systems, answering frequent searches about "continuous process compatible reagents". The compound's crystalline nature facilitates purification – a critical factor for manufacturers optimizing quality-by-design (QbD) protocols in regulated industries.

Environmental considerations position this sulfinate as a safer alternative to conventional sulfur-containing reagents. Its low ecotoxicity profile responds to trending searches about "biodegradable synthetic auxiliaries". The carboxylate ester group allows for straightforward derivatization, enabling applications ranging from polymeric materials to agrochemical precursors. Recent publications demonstrate its utility in constructing sulfone-containing scaffolds, a structural motif prevalent in kinase inhibitor development.

Quality specifications for CAS No. 2137832-22-3 typically include ≥98% purity by HPLC analysis, with strict control of heavy metal residues – addressing common procurement concerns. The compound's hygroscopic nature necessitates proper storage, a practical consideration frequently searched alongside "handling sulfinate salts". As regulatory landscapes evolve, this sulfinate's REACH compliance status makes it attractive for European markets seeking compliant synthetic tools.

Innovative applications continue to emerge, particularly in radiopharmaceutical labeling where its sulfur-34 isotopologues show promise. The compound's pH-dependent solubility (another trending search term) enables selective precipitation strategies during workup. With the global sulfinate market projected to grow at 6.2% CAGR, CAS No. 2137832-22-3 represents a strategic material for companies investing in next-generation synthetic methodologies.